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Cat. No.: B156305

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichlorofluoroethane, specifically 1,1-dichloro-1-fluoroethane (HCFC-141b), is a
hydrochlorofluorocarbon that has historically been used as a refrigerant, blowing agent, and
cleaning solvent.[1][2][3] While its primary applications are not in organic synthesis, its
properties as a solvent merit consideration for niche applications. This document provides a
comprehensive overview of the physicochemical properties of 1,1-dichloro-1-fluoroethane, its
safety and handling protocols, and explores its potential, though not widely documented, use
as a solvent in organic reactions.

Physicochemical Properties of 1,1-Dichloro-1-
fluoroethane

A summary of the key physical and chemical properties of 1,1-dichloro-1-fluoroethane is
presented in the table below. Its low boiling point and volatility are critical considerations for its
use in a laboratory setting.
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Property Value Reference
Molecular Formula C2H3Clz2F [1]
Molecular Weight 116.95 g/mol [4]
Appearance Colorless liquid [4]
Odor Weak, ethereal [4]
Boiling Point 32°C [4]
Melting Point -103.5°C [4]
Density 1.25 g/cm3 (at 10 °C) [4]
Vapor Pressure 600 mmHg (at 25 °C) [4]

Solubility in Water

420 mg/L (at 25 °C)

[4]

LogP (Kow)

2.3

[4]

Primary Applications and Limitations in Organic

Synthesis

The predominant industrial applications of 1,1-dichloro-1-fluoroethane have been as a

blowing agent for polyurethane and polyisocyanurate insulating foams and as a solvent for

cleaning and degreasing in the electronics and metal industries.[5] Its use as a reaction solvent

in organic synthesis is not well-documented in scientific literature. Several factors may

contribute to its limited application in this field:

e Low Boiling Point: The very low boiling point of 32 °C makes it challenging to use in

reactions requiring elevated temperatures and necessitates specialized equipment to

prevent solvent loss and ensure controlled reaction conditions.

o Environmental Regulations: As an ozone-depleting substance, the production and use of 1,1-

dichloro-1-fluoroethane have been phased out under the Montreal Protocol.[1][3]

o Reactivity: It may be incompatible with strong oxidizing and reducing agents, as well as

certain amines, nitrides, azo/diazo compounds, alkali metals, and epoxides.[6]
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Despite these limitations, its unique polarity and volatility could theoretically be advantageous

in specific, low-temperature reactions where easy removal of the solvent is desired.

Safety and Handling

Due to its volatile nature and potential health effects, strict safety protocols must be followed

when handling 1,1-dichloro-1-fluoroethane.

Hazard Description Precautionary Measures
High concentrations can act as . .
Work in a well-ventilated fume
a central nervous system _
) hood. Use a self-contained
) depressant, leading to )
Inhalation breathing apparatus for large

dizziness, drowsiness, and in
extreme cases, suffocation due

to oxygen displacement.

quantities or in confined

spaces.

Skin/Eye Contact

Can cause mild irritation.
Rapid evaporation can cause

frosthite.

Wear chemical-resistant

gloves and safety goggles.

Flammability

Non-flammable under normal

conditions.

Store away from heat and

incompatible materials.

Environmental

Contributes to ozone depletion
and has global warming

potential.

Prevent release into the
atmosphere. Dispose of
according to environmental

regulations.

Generalized Experimental Protocol for a Low-
Temperature Reaction

The following is a generalized protocol for conducting a hypothetical reaction using a low-

boiling-point solvent such as 1,1-dichloro-1-fluoroethane. This protocol is illustrative and

should be adapted based on the specific requirements of the reaction.

Reaction: General Electrophilic Addition to an Alkene (Hypothetical)
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Materials:

Alkene (1.0 eq)

Electrophile (1.1 eq)

1,1-Dichloro-1-fluoroethane (anhydrous)

Inert gas (Argon or Nitrogen)

Quenching solution (e.g., saturated sodium bicarbonate)

Drying agent (e.g., anhydrous magnesium sulfate)

Equipment:

Three-neck round-bottom flask

e Low-temperature thermometer

e Septa

e Cannula or syringe for transfers

e Cooling bath (e.g., dry ice/acetone)

e Magnetic stirrer

Procedure:

o Setup: Assemble the glassware under an inert atmosphere. The reaction flask should be
equipped with a magnetic stir bar, a low-temperature thermometer, and a septum.

o Solvent Addition: Cool the reaction flask to -78 °C using a dry ice/acetone bath. Transfer the
required volume of pre-cooled 1,1-dichloro-1-fluoroethane to the flask via cannula.

e Reactant Addition: Dissolve the alkene in a minimal amount of cold 1,1-dichloro-1-
fluoroethane and add it to the reaction flask.
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e Reaction Initiation: Add the electrophile dropwise to the stirred solution, maintaining the
internal temperature below -70 °C.

» Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or another
suitable analytical technique.

e Quenching: Once the reaction is complete, slowly add the quenching solution to the cold
reaction mixture.

o Workup: Allow the mixture to warm to room temperature. Transfer the contents to a
separatory funnel and perform an aqueous workup.

« Isolation: Dry the organic layer over an anhydrous drying agent, filter, and carefully
concentrate the solvent under reduced pressure at a low temperature to obtain the crude
product.

« Purification: Purify the crude product by an appropriate method (e.g., column
chromatography, distillation).

Visualizing Workflows and Relationships
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General Experimental Workflow with a Volatile Solvent
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'

3. Add Dichlorofluoroethane

'

4. Add Reactants

'

5. Monitor Reaction

'

6. Quench Reaction

'

7. Aqueous Workup

'

8. Isolate Product
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Caption: A generalized workflow for conducting an organic reaction using a low-boiling-point
solvent.
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Properties of Dichlorofluoroethane and Their Implications

Low Boiling Point (32°C) High Volatility Ozone Depleting Substance Global Warming Potential Soluble in Organic Media Non-flammable

Requires Low-Temp Equipment Phase-out under Montreal Protocol Useful as Cleaning Solvent
Easy to Remove Post-Reaction Limited Modern Use Potential for Niche Synthesis

Safer Alternative to Flammable Solvents
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Caption: Relationship between the properties of dichlorofluoroethane and its applications and
handling.

Conclusion

1,1-Dichloro-1-fluoroethane possesses solvent properties that could theoretically be applied
in specific organic synthesis scenarios, particularly those requiring low temperatures and easy
solvent removal. However, its practical use in this context is largely undocumented, and its
significant environmental impact and low boiling point present considerable challenges. Its
primary role remains in industrial applications outside of the synthesis laboratory. Researchers
considering its use must implement stringent safety and environmental controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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